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Compound of Interest

Compound Name: 3-Methoxycinnamic acid

Cat. No.: B145887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the characterization of (E)-3-(3-

methoxyphenyl)prop-2-enoic acid, a compound of interest in pharmaceutical research. Also

known as 3-methoxycinnamic acid, this document outlines its physicochemical properties,

spectroscopic data, synthesis, and biological activities, presenting a consolidated resource for

laboratory and development settings.

Core Physicochemical and Spectroscopic Data
The fundamental properties of (E)-3-(3-methoxyphenyl)prop-2-enoic acid are summarized

below, providing a baseline for its identification and handling.

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₀H₁₀O₃ [1][2]

Molecular Weight 178.18 g/mol [1][2]

CAS Number 6099-04-3 [1][2]

Appearance
White to light brown fine

crystalline powder
[3]

Melting Point 116-119 °C [3][4]

Boiling Point 329.9 °C [5]

InChI

1S/C10H10O3/c1-13-9-4-2-3-

8(7-9)5-6-10(11)12/h2-7H,1H3,

(H,11,12)/b6-5+

[1]

SMILES
COC1=CC=CC(=C1)/C=C/C(=

O)O
[1]

Table 2: Spectroscopic Data Summary

Technique Description Reference

¹H NMR Spectrum available in CDCl₃ [6]

¹³C NMR Spectrum available in CDCl₃ [6]

Infrared (IR) KBr disc spectrum available [6]

Mass Spectrometry (MS)

Electron ionization mass

spectrum available for the TMS

derivative

[7]

Raman Spectroscopy Spectrum available [6]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of (E)-3-(3-methoxyphenyl)prop-

2-enoic acid are crucial for reproducible research.
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Synthesis Protocol: Knoevenagel-Doebner
Condensation
A common and effective method for the synthesis of 3-methoxycinnamic acid is the

Knoevenagel-Doebner condensation.[8][9]

Materials:

m-Methoxybenzaldehyde

Malonic acid

Pyridine

Xylene (or another suitable solvent like DMF)[8][9]

Procedure:

In a reaction vessel, dissolve m-methoxybenzaldehyde in xylene.

Add malonic acid to the solution at room temperature with stirring.

Continue stirring for 30 minutes.

Add pyridine to the mixture, which acts as a catalyst.

Heat the reaction mixture to 80°C and maintain for 2 hours with continuous stirring.[8]

Upon completion of the reaction, the mixture is subjected to a post-treatment and purification

process, which typically involves pouring the mixture into water, acidification to precipitate

the product, followed by filtration and recrystallization to obtain pure (E)-3-(3-

methoxyphenyl)prop-2-enoic acid.[8][10]

Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H and ¹³C NMR spectra are typically recorded on a spectrometer (e.g., 90 MHz or higher)

using deuterated chloroform (CDCl₃) as the solvent.[6] Chemical shifts are reported in parts

per million (ppm).

Infrared (IR) Spectroscopy:

The IR spectrum can be obtained using a Fourier-transform infrared (FTIR) spectrometer.

The sample is prepared as a KBr disc.[6]

Mass Spectrometry (MS):

Mass spectral analysis can be performed using techniques such as gas chromatography-

mass spectrometry (GC-MS), often after derivatization (e.g., trimethylsilyl ester) to improve

volatility.[7]

Visualizing Synthesis and Characterization
The following diagram illustrates the general workflow for the synthesis and characterization of

(E)-3-(3-methoxyphenyl)prop-2-enoic acid.
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Synthesis and Characterization Workflow
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Caption: Workflow for Synthesis and Characterization.

Biological Activity and Potential Applications
(E)-3-(3-methoxyphenyl)prop-2-enoic acid has demonstrated notable biological activities that

warrant further investigation for drug development.
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Antibiotic Resistance Modulation
Recent studies have shown that while 3-methoxycinnamic acid itself does not possess direct

antibacterial activity, it can enhance the efficacy of certain antibiotics against multidrug-resistant

(MDR) bacteria.[11][12] Specifically, it has been observed to potentiate the action of gentamicin

against MDR Escherichia coli and ampicillin against MDR Staphylococcus aureus.[11][12] This

suggests a potential role as an adjuvant in antibiotic therapy to combat resistance.

The proposed mechanism involves the modulation of bacterial resistance mechanisms, such as

efflux pumps or biofilm formation, although the precise molecular targets are still under

investigation.[11]

Conceptual Diagram of Biological Activity
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Caption: Activity as an Antibiotic Resistance Modulator.

Intermediate for Anticancer Agents
(E)-3-(3-methoxyphenyl)prop-2-enoic acid serves as a key intermediate in the synthesis of

phosphatidylcholines that exhibit antiproliferative properties against human cancer cell lines.[3]

This highlights its utility as a scaffold in the development of novel therapeutic agents targeting

cancer.
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This guide provides a foundational understanding of (E)-3-(3-methoxyphenyl)prop-2-enoic acid

for scientific professionals. The compiled data and protocols are intended to facilitate further

research and development in the pharmaceutical and chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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